Cas no 7472-00-6 (1,3,5-Trioxane,2,4,6-tris(1-bromo-1-methylethyl)-)

• Product Name: 1,3,5-Trioxane,2,4,6-tris(1-bromo-1-methylethyl)-
• CAS No: 7472-00-6
• MF: C₁₂H₂₁Br₃O₃
• MW: 453.005342245102
• CID: 578737
• PubChem ID: 345039
• Update Time: 2025-04-19

1,3,5-Trioxane,2,4,6-tris(1-bromo-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trioxane,2,4,6-tris(1-bromo-1-methylethyl)-
• 1,3,5-Trioxane,2,4,6-tris(1-bromo-1-methylethyl)
• 2,4,6-tris(2-bromopropan-2-yl)-1,3,5-trioxane
• 1L-018
• 2,4,6-tris(1-bromo-1-methylethyl)-1,3,5-trioxane
• AC1L81X7
• NSC402253
• (2R)-2,4,6-TRIS(1-BROMO-1-METHYLETHYL)-1,3,5-TRIOXANE
• AKOS005082677
• NSC-402253
• AKOS037632694
• 7472-00-6
• DTXSID20322897

• Inchi： 1S/C12H21Br3O3/c1-10(2,13)7-16-8(11(3,4)14)18-9(17-7)12(5,6)15/h7-9H,1-6H3
• InChI Key： KTNYNRJPTHZVNU-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C1OC(C(C)(C)Br)OC(C(C)(C)Br)O1

Computed Properties

• Exact Mass: 449.90403
• Monoisotopic Mass: 449.90408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69